Cas no 28336-29-0 (3-O-Methyl Estrone 17-(Ethanediyl Ketal))

• Product Name: 3-O-Methyl Estrone 17-(Ethanediyl Ketal)
• CAS No: 28336-29-0
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 1063931
• PubChem ID: 10892807
• Update Time: 2025-05-21

3-O-Methyl Estrone 17-(Ethanediyl Ketal) Chemical and Physical Properties

Names and Identifiers

• 3-O-Methyl Estrone 17-(Ethanediyl Ketal)
• 3-O-Methyl Estrone 1
• (8'R,9'S,13'S,14'S)-3'-methoxy-13'-methylspiro[1,3-dioxolane-2,17'-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene]
• 3-methoxy-13beta-methyl-17,17-(ethylenedioxy)gona-1,3,5(10)-triene
• ZYEPWFOAZRKWFN-ZRNYENFQSA-N
• 28336-29-0
• DTXSID40447450
• SCHEMBL11571900

• Inchi： 1S/C21H28O3/c1-20-9-7-17-16-6-4-15(22-2)13-14(16)3-5-18(17)19(20)8-10-21(20)23-11-12-24-21/h4,6,13,17-19H,3,5,7-12H2,1-2H3/t17-,18-,19+,20+/m1/s1
• InChI Key： ZYEPWFOAZRKWFN-ZRNYENFQSA-N
• SMILES： O1CCOC21CC[C@H]1[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]12C)OC

Computed Properties

• Exact Mass: 328.20400
• Monoisotopic Mass: 328.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 4.29440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives

Additional information on 3-O-Methyl Estrone 17-(Ethanediyl Ketal)

3-O-Methyl Estrone 17-(Ethanediyl Ketal): A Comprehensive Overview

3-O-Methyl Estrone 17-(Ethanediyl Ketal), also known by its CAS registry number 28336-29-0, is a significant compound in the field of organic chemistry and pharmacology. This compound is a derivative of estrone, a naturally occurring estrogen, with a methyl group attached at the 3-hydroxy position and an ethanediyl ketal group at the 17-keto position. The structural modifications in this compound make it a valuable tool for research and potential therapeutic applications.

The cas no 28336-29-0 designation uniquely identifies this compound in chemical databases, ensuring its accurate identification and reference in scientific literature. The ethanediyl ketal group at the 17-position is particularly interesting as it serves as a protecting group for the keto functionality, which is crucial for maintaining the stability of the molecule during synthesis and storage. This feature makes 3-O-Methyl Estrone 17-(Ethanediyl Ketal) a stable and versatile compound for various chemical transformations.

Recent studies have highlighted the importance of estrone derivatives in hormone replacement therapy (HRT) and endocrine research. The methyl group at the 3-position of estrone alters its pharmacokinetic properties, potentially enhancing bioavailability or reducing side effects. Researchers are actively exploring how these modifications can lead to more effective and safer therapeutic agents for conditions such as menopause, osteoporosis, and hormone-dependent cancers.

The synthesis of 3-O-Methyl Estrone 17-(Ethanediyl Ketal) involves multi-step organic reactions, including esterification, methylation, and ketal formation. These steps require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound and confirm its structure.

In terms of biological activity, cas no 28336-29-0 has shown promising results in preclinical studies. Its ability to bind to estrogen receptors makes it a potential candidate for hormone modulation therapies. Additionally, the presence of the ethanediyl ketal group allows for controlled release mechanisms, which could be advantageous in drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 3-O-Methyl Estrone 17-(Ethanediyl Ketal) with various biological targets. These computational studies provide insights into its binding affinity, selectivity, and potential toxicity profiles, aiding in the design of more effective derivatives.

The application of cas no 28336-29-0 extends beyond pharmacology into materials science. Its unique structure makes it a candidate for use in polymer synthesis or as a building block in nanotechnology applications. Exploring these possibilities could open new avenues for interdisciplinary research.

In conclusion, cas no 28336-29-0, or 3-O-Methyl Estrone 17-(Ethanediyl Ketal), is a multifaceted compound with significant potential in both medical and industrial fields. Its structural features and biological activity make it a focal point for ongoing research efforts aimed at advancing drug development and material innovation.